ethyl 1-[1-(4-iodophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[1-(4-iodophenyl)-2,5-dioxopyrrolidin-3-yl]piperidine-4-carboxylate
• InChI: InChI=1S/C18H21IN2O4/c1-2-25-18(24)12-7-9-20(10-8-12)15-11-16(22)21(17(15)23)14-5-3-13(19)4-6-14/h3-6,12,15H,2,7-11H2,1H3
• InChI Key: BFRJGOQCOHCDEP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C2CC(=O)N(C2=O)C3=CC=C(C=C3)I
• Molecular Formula: C18H21IN2O4
• Molecular Weight: 456.3 g/mol

Description

Ethyl 1-[1-(4-iodophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate, also known as IPP or IPPI, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is a derivative of pyrrolidine and piperidine and has been studied extensively for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ethyl 1-[1-(4-iodophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are essential for cancer cell survival. This compound has been shown to inhibit the activity of histone deacetylase enzymes, which play a crucial role in the regulation of gene expression. By inhibiting these enzymes, this compound can alter gene expression patterns in cancer cells, leading to their death.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer properties, this compound has also been studied for its potential anti-inflammatory and neuroprotective effects. Studies have shown that this compound can inhibit the production of inflammatory cytokines and reduce inflammation in animal models. Additionally, this compound has been shown to protect neurons from oxidative stress and prevent neuronal damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 1-[1-(4-iodophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate in lab experiments is its selectivity for cancer cells. This compound has been shown to selectively target cancer cells while leaving healthy cells unharmed, making it a promising candidate for cancer treatment. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Studies have shown that this compound can be toxic at high doses, and further research is needed to determine its safety profile.

Future Directions

There are several future directions for research on ethyl 1-[1-(4-iodophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate. One area of research is the development of more efficient and cost-effective synthesis methods for this compound. Additionally, further studies are needed to determine the safety and efficacy of this compound in animal models and humans. Finally, research is needed to explore the potential of this compound in combination with other anti-cancer drugs for the treatment of various types of cancer.

Synthesis Methods

The synthesis of ethyl 1-[1-(4-iodophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate involves the reaction of 4-iodobenzaldehyde with ethyl 4-piperidinecarboxylate in the presence of sodium hydride to form an intermediate compound. This intermediate is then treated with pyrrolidine-2,5-dione to yield the final product, this compound.

Scientific Research Applications

Ethyl 1-[1-(4-iodophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has been studied for its potential therapeutic applications in various scientific research studies. One of the most notable applications of this compound is in the treatment of cancer. Studies have shown that this compound can selectively target cancer cells and induce apoptosis, making it a promising candidate for cancer treatment.